Cas no 1806259-65-3 (Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806259-65-3
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4833122
• Update Time: 2025-06-14

Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C8H5F3N2O6/c1-18-7(15)4-6(19-8(9,10)11)5(14)3(2-12-4)13(16)17/h2H,1H3,(H,12,14)
• InChI Key： HWZZWRJWPMFDIY-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=CNC=1C(=O)OC)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.6
• Topological Polar Surface Area: 110

Additional information on Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806259-65-3)

Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806259-65-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyridine derivative features a unique combination of functional groups, including a trifluoromethoxy moiety and a methyl carboxylate, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds with applications in medicinal chemistry.

The structural complexity of Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate makes it a subject of interest in modern drug discovery programs. Its pyridine core is a common scaffold in many FDA-approved drugs, and the presence of the nitro group and hydroxy group offers versatile sites for further chemical modifications. Recent studies highlight its utility in constructing multi-target ligands, a trending topic in pharmaceutical research aimed at addressing complex diseases like cancer and neurodegenerative disorders. The compound’s trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

In the context of green chemistry and sustainable synthesis, CAS No. 1806259-65-3 has been investigated for its compatibility with catalytic methodologies. Researchers are optimizing routes to synthesize this compound using atom-economical processes, aligning with the global push toward environmentally friendly chemical production. This aligns with frequent searches for "sustainable synthesis of fluorinated pyridines" and "eco-friendly heterocyclic intermediates" in scientific databases. The compound’s nitro group also opens avenues for selective reduction reactions, a hot topic in catalysis forums and patent literature.

From an analytical perspective, Methyl 4-hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxylate poses interesting challenges due to its polar functional groups. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to characterize its purity and stability, addressing common queries about "analytical methods for nitroaromatics." Its chromatographic behavior is frequently discussed in method development circles, especially for researchers working on high-throughput screening of similar compounds.

The agrochemical industry has also shown interest in this compound, as its pyridine-based structure shares similarities with commercial herbicides and pesticides. However, current applications remain largely confined to research settings, with patents highlighting its role in developing next-generation crop protection agents. This connects with trending searches about "fluorinated pyridines in agriculture" and "nitroheterocycles as bioactive agents."

In summary, CAS No. 1806259-65-3 represents a multifaceted compound bridging medicinal chemistry, catalysis, and materials science. Its structural features align with several industry trends, including the demand for fluorinated building blocks and sustainable synthetic routes. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in small-molecule drug development and specialty chemicals.